Cas no 1086386-55-1 (methyl 10-methyl-2-oxo-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxylate)

• Product Name: methyl 10-methyl-2-oxo-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxylate
• CAS No: 1086386-55-1
• MF: C₁₃H₁₀N₂O₃S
• MW: 274.295101642609
• CID: 97806
• PubChem ID: 46741433
• Update Time: 2025-04-18

methyl 10-methyl-2-oxo-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxylicacid, 9-methyl-4-oxo-, methyl ester
• Methyl 9-methyl-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxylate
• methyl 10-methyl-2-oxo-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxylate
• E80989
• AKOS015958418
• methyl 10-methyl-2-oxo-6-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxylate
• METHYL 10-METHYL-2-OXO-6-THIA-1,8-DIAZATRICYCLO[7.4.0.0(3),?]TRIDECA-3(7),4,8,10,12-PENTAENE-5-CARBOXYLATE
• methyl9-methyl-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxylate
• F9995-1083
• CCG-348257
• CS-0076343
• 1086386-55-1
• AS-73779

• MDL： MFCD11655640
• Inchi： 1S/C13H10N2O3S/c1-7-4-3-5-15-10(7)14-11-8(12(15)16)6-9(19-11)13(17)18-2/h3-6H,1-2H3
• InChI Key： XRKJCKITLQSPEA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC2=C1N=C1C(C)=CC=CN1C2=O

Computed Properties

• Exact Mass: 274.041
• Monoisotopic Mass: 274.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.2A^2
• XLogP3: 2.1

Experimental Properties

• Melting Point: 190-191℃
• PSA: 88.91000
• LogP: 2.00420